Cas no 51307-73-4 (4-(methoxycarbonyl)benzene-1-sulfonic acid)

• Product Name: 4-(methoxycarbonyl)benzene-1-sulfonic acid
• CAS No: 51307-73-4
• MF: C₈H₈O₅S
• MW: 216.211121559143
• CID: 6032685
• PubChem ID: 15354658
• Update Time: 2025-07-20

4-(methoxycarbonyl)benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-sulfo-, 1-methyl ester
• 4-(methoxycarbonyl)benzene-1-sulfonic acid
• 4-(Methoxycarbonyl)benzenesulfonic acid
• 51307-73-4
• starbld0011499
• SCHEMBL5322110
• EN300-1456884

• Inchi： 1S/C8H8O5S/c1-13-8(9)6-2-4-7(5-3-6)14(10,11)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： VLXWTIUMKPVDON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 216.00924453g/mol
• Monoisotopic Mass: 216.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• pka: -1.03±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(methoxycarbonyl)benzene-1-sulfonic acid

Professional Introduction to 4-(Methoxycarbonyl)benzene-1-sulfonic Acid (CAS No. 51307-73-4)

4-(Methoxycarbonyl)benzene-1-sulfonic acid, with the chemical formula C₇H₆O₄S, is a versatile compound widely utilized in the field of pharmaceuticals, agrochemicals, and material science. This compound, identified by its CAS number 51307-73-4, has garnered significant attention due to its unique structural and functional properties. The presence of both a methoxycarbonyl group and a sulfonic acid moiety makes it a valuable intermediate in organic synthesis, particularly in the development of fine chemicals and active pharmaceutical ingredients (APIs).

The< strong>methoxycarbonyl group attached to the benzene ring enhances the electrophilicity of the aromatic system, facilitating various nucleophilic substitution reactions. This property is particularly useful in the synthesis of complex molecules, where selective functionalization is crucial. On the other hand, the< strong>sulfonic acid group introduces polarity and solubility characteristics, making it an excellent candidate for applications requiring water solubility and stability in aqueous environments.

In recent years, 4-(Methoxycarbonyl)benzene-1-sulfonic acid has been extensively studied for its potential in pharmaceutical applications. Its derivatives have shown promise as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, and anticancer compounds. The sulfonic acid moiety, in particular, has been recognized for its ability to enhance drug bioavailability and metabolic stability, making it a preferred choice for drug design.

One of the most compelling aspects of this compound is its role in the development of novel materials. The combination of the methoxycarbonyl and sulfonic acid groups allows for the creation of polymers with tailored properties. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance applications such as coatings, adhesives, and specialty plastics.

The< strong>CAS number 51307-73-4 provides a unique identifier for this compound, ensuring consistency and accuracy in its use across different industries. Researchers and manufacturers rely on this standardized classification system to ensure that they are working with the correct chemical entity. This level of precision is essential in fields where even minor impurities or variations can significantly impact the final product's performance.

Recent advancements in synthetic chemistry have further expanded the utility of 4-(Methoxycarbonyl)benzene-1-sulfonic acid. New methodologies have been developed to efficiently incorporate this compound into complex molecular frameworks, enabling the synthesis of novel compounds with tailored biological activities. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce additional functional groups onto the benzene ring, creating molecules with enhanced pharmacological properties.

The pharmaceutical industry has also explored the use of this compound as a precursor for enzyme inhibitors. The sulfonic acid group can interact with specific amino acid residues in enzymes, modulating their activity. This has led to the development of potent inhibitors targeting various therapeutic areas, including pain management and inflammation control. The methoxycarbonyl group further contributes to these interactions by participating in hydrogen bonding networks within protein structures.

In addition to its pharmaceutical applications, 4-(Methoxycarbonyl)benzene-1-sulfonic acid has found utility in agrochemicals. Derivatives of this compound have been investigated as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. The sulfonic acid moiety enhances their solubility in water-based formulations, improving their efficacy when applied as sprays or soil treatments.

The material science sector has also harnessed the potential of this compound for developing advanced materials. Researchers have synthesized metal-organic frameworks (MOFs) incorporating 4-(Methoxycarbonyl)benzene-1-sulfonic acid as a ligand or building block. These MOFs exhibit exceptional surface areas and porosity, making them ideal for applications such as gas storage, catalysis, and separation technologies.

The synthesis of< strong>4-(Methoxycarbonyl)benzene-1-sulfonic acid typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route involves the sulfonylation of methyl benzoate followed by methylation or carboxylation at the para position relative to the sulfonic acid group. These reactions are often catalyzed by transition metals or organometallic complexes to improve yield and selectivity.

The purity and quality of< strong>CAS No. 51307-73-4-grade material are critical for ensuring consistent performance across different applications. Manufacturers adhere to stringent quality control measures during production to minimize impurities that could affect downstream processes or final product quality. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify purity levels before distribution.

In conclusion,< strong>4-(Methoxycarbonyl)benzene-1-sulfonic acid is a multifunctional compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis while also finding utility in material science and agrochemicals. As research continues to uncover new methodologies for its utilization,< strong>CAS No.< strong>51307-73-4< strong>-grade material will undoubtedly play an even greater role in advancing technological innovation worldwide.